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Compound of Interest

Compound Name: Solanone

Cat. No.: B154384 Get Quote

For researchers, scientists, and drug development professionals handling Solanone (CAS

1937-54-8), an unsaturated ketone utilized as a fragrance and flavoring agent, adherence to

proper disposal protocols is paramount for ensuring laboratory safety and environmental

compliance. While a specific Safety Data Sheet (SDS) for Solanone is not readily available,

this guide provides a comprehensive framework for its safe disposal based on the chemical's

known properties and general best practices for laboratory chemical waste management.

Key Chemical and Physical Properties of Solanone
A clear understanding of Solanone's properties is the first step toward safe handling and

disposal. The following table summarizes its key characteristics.
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Property Value

CAS Number 1937-54-8[1][2]

Molecular Formula C13H22O[1][2]

IUPAC Name
(5S,6E)-8-methyl-5-propan-2-ylnona-6,8-dien-2-

one[2]

Molecular Weight 194.31 g/mol [1][2]

Appearance
Not specified, but likely a liquid at room

temperature

Density 0.87 g/cm³[1]

Storage Store at 2°C - 8°C in a well-closed container[1]

Experimental Protocol for Solanone Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Solanone. This protocol is based on general guidelines for the disposal of laboratory

chemical waste and should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (e.g., nitrile).

2. Waste Classification and Segregation:

Classify waste Solanone as a hazardous chemical waste.

Do not mix Solanone waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

3. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting Solanone
waste.
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The container should be clearly labeled "Hazardous Waste," and the full chemical name

"Solanone" and its CAS number "1937-54-8" must be written on the label.

4. Spill Management:

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent such as

vermiculite, sand, or commercial sorbent pads. Collect the contaminated absorbent material

into the designated hazardous waste container.

Major Spills: For larger spills, evacuate the immediate area and follow your institution's

emergency procedures. Contact your EHS department immediately.

5. Disposal of Empty Containers:

Triple rinse empty containers that held Solanone with a suitable solvent (e.g., ethanol or

acetone).

Collect the rinsate as hazardous waste in the designated Solanone waste container.

After triple rinsing, deface the label on the container and dispose of it according to your

institution's guidelines for non-hazardous laboratory glass or plastic.

6. Final Disposal:

Arrange for the disposal of the container with Solanone waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Solanone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Solanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of Solanone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154384#solanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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